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Compound Focus: tert-Buty-P4

CAS No.: 111324-04-0

Cat. No.: S1492343

Introduction to P4-t-Bu

P4-t-Bu is a neutral, peralkylated polyaminophosphazene renowned for its exceptional basicity combined
with low nucleophilicity. With the formula (CH3)sC—N=P(-N=P(-N(CH3s)2)3)3, it is a member of the
homologous series of phosphazene bases, where "P4" denotes the four phosphorus atoms in its structure and
"t-Bu" represents the tert-butyl group [1]. Its standout property is an extrapolated pKa value of 42.1 in
acetonitrile, making it one of the strongest neutral nitrogenous bases known—approximately 18 orders of
magnitude more basic than DBU (pKa 24.3) [1]. This extreme basicity, paired with its high steric hindrance,
allows it to participate in and accelerate a wide range of reactions under mild conditions while suppressing
common side reactions associated with ionic bases, such as aldol condensations [1]. It is typically handled as

a solution in non-polar solvents like hexane due to its hygroscopic and reactive nature [1] [2].

Chemical and Physical Properties

A comprehensive overview of the key properties of P4-t-Bu is provided in the table below.

Table 1: Chemical and Physical Properties of P4-t-Bu

Property Specification / Value Reference

CAS Number 111324-04-0 [2]
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Property Specification / Value Reference
Molecular Formula C22He63N13P4 [1] [2]
Molar Mass 633.73 g-mol~t [1][2]
Physical Form Extremely hygroscopic solid; often supplied as a solution. [1]

Typical Commercial ~1.0 M solution in hexane [2]

Form

Density (of solution) ~0.90 g/mL at 20°C [2]

Melting Point 207 °C (lit.) [2]

pKa (in MeCN) 42.1 (extrapolated) [1]
Solubility Very soluble in non-polar solvents (e.g., hexane, toluene, THF). [1]

Also very hydrophilic.
Thermal Stability Stable up to 120 °C [1]

Sensitivity Highly hygroscopic; sensitive to moisture and oxygen (though [1][2]
stable to dry Oz).

Handling, Storage, and Safety Protocols

Hazards Identification

P4-t-Bu and its common solutions present significant hazards that require rigorous controls [2]:

¢ Flammability: The hexane solution is highly flammable (Category 2).

¢ Health Hazards: Causes severe skin burns and eye damage (Skin Corrosion Category 1B).
Suspected of damaging fertility (Reproductive Toxicity Category 2). May cause damage to organs
through prolonged or repeated exposure. Vapours may cause drowsiness and dizziness.

e Aspiration Hazard: The solution can be fatal if swallowed and enters the airways (Aspiration Toxicity
Category 1).
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e Environmental Hazard: Harmful to aquatic life with long-lasting effects.

Safe Handling Procedures

Personal Protective Equipment (PPE) is mandatory [2]:

e EyelFace Protection: Tightly fitting safety goggles and a face shield (8-inch minimum).
e Skin Protection: Wear a complete chemical-protective suit, flame-retardant antistatic clothing. Use
nitrile rubber gloves (minimum thickness 0.4 mm for full contact, 0.2 mm for splash contact).
¢ Respiratory Protection: Where risk assessment indicates, use a full-face respirator with a multi-
purpose combination (US) or type ABEK (EN 143) cartridge.
¢ General Handling Precautions:
o Avoid Sources of Ignition: Perform work in a well-ventilated fume hood, away from heat,
sparks, and open flames. No smoking [2].
o Avoid Inhalation and Contact: Do not breathe vapours or mist. Avoid contact with skin and
eyes [2].
o Electrostatic Charge: Take measures to prevent the buildup of electrostatic charge, which
could ignite flammable vapors [2].
o Eliminate Protic Impurities: Traces of water or other protic impurities can be eliminated by
adding bromoethane to the base [1].

Storage Guidelines

Adherence to the following storage conditions is critical for safety and maintaining reagent integrity [2]:

e Store in a cool, dry, and well-ventilated place.

o Keep the container tightly sealed to prevent evaporation of the solvent and absorption of
atmospheric moisture and COa.

e Containers which are opened must be carefully resealed and kept upright to prevent leakage.

e The substance is moisture sensitive.

The following workflow outlines the key steps for safe handling and storage.
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(Stan Handling Procedure)

Don Appropriate PPE:
- Safety Goggles & Face Shield
- Nitrile Gloves
- Lab Coat/Chemical Suit

Work in Fume Hood

Inspect Container Integrity
and Label

:

Use Under Inert Atmosphere
(e.g., N2/Ar Glovebox)
if necessary

Eliminate All

Ignition Sources

Perform Controlled Transfer
Avoid Spills and Vapor Release
A 4

Reseal Container
Immediately and Tightly

Store in Cool, Dry, Well-Ventilated Place

Keep Container Upright
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(End Procedure)

Click to download full resolution via product page

Detailed Experimental Protocols

The following workflows and protocols illustrate the use of P4-t-Bu in specific synthetic applications.

General Procedure for Alkene Synthesis via
Dehydrohalogenation

This protocol describes the synthesis of alkenes from primary alkyl bromides, a reaction where P4-t-Bu

demonstrates superior performance over traditional bases [1].
Reaction Scheme: R-CH2-CH2-Br - (P4-t-Bu) R-CH=CH:

Protocol:

e Setup: Charge a flame-dried, nitrogen-purged round-bottom flask with a magnetic stir bar.

e Substrate Addition: Dissolve the primary alkyl bromide (e.g., 1-bromooctane, 1.0 equiv) in a dry,
non-polar solvent such as hexane or toluene.

¢ Basification: Add P4-t-Bu (1.0 M in hexane, 1.05 equiv) dropwise at room temperature with stirring.

¢ Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the reaction progress
by TLC or GC/MS.

e Work-up: Once complete, quench the reaction carefully by adding a saturated aqueous ammonium
chloride (NH4Cl) solution.

¢ |solation: Separate the organic layer. Extract the aqueous layer with an organic solvent (e.g., diethyl
ether). Combine the organic phases, wash with brine, dry over anhydrous MgSQOa4, and concentrate
under reduced pressure.

e Purification: Purify the crude product (e.g., 1-octene) by distillation or flash chromatography.

Note: This method yielded 96% of 1-octene from 1-bromooctane, compared to 75% with a KOt-Bu/18-

crown-6 system [1].
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General Procedure for Alkylation of Activated Methylene Groups

This protocol covers the monoalkylation of substrates with weakly acidic protons, such as esters or nitriles,

with high selectivity [1].
Reaction Scheme: Z-CH2-Y + R-I — (P4-t-Bu) Z-CH(R)-Y (where Z = ester, nitrile, etc.; R = alkyl group)
Protocol:

e Setup: Perform all operations under an inert atmosphere (N2 or Ar) in an oven-dried glassware.

¢ Deprotonation: Add P4-t-Bu (1.0 M in hexane, 1.1 equiv) to a stirred solution of the substrate (e.g.,
8-phenylmenthyl phenylacetate, 1.0 equiv) in a dry aprotic solvent like THF at -78°C.

¢ Alkylation: After stirring for 30 minutes, add the alkyl halide (e.g., iodoethane, 1.05 equiv) dropwise.

¢ Reaction: Allow the reaction mixture to warm slowly to room temperature and stir until completion
(monitor by TLC).

¢ Work-up: Quench the reaction with a slight excess of a mild proton source (e.g., acetic acid) in the
cold.

¢ Isolation and Purification: Concentrate the mixture and purify the residue via flash chromatography
to isolate the monoalkylated product.

Note: Using 8-phenylmenthyl phenylacetate and iodoethane, this procedure yielded 95% of the Z-configured

monoethyl derivative [1].

The following diagram summarizes the key experimental workflows where P4-t-Bu is applied.

P4-t-Bu Superbase

Intramolecular
Cyclization

Trifluoromethylation
of Ketones

Product: Trifluoromethyl Alcohol
Reagent: HCF-23

Dehydrohalogenation Alkylation of Anionic Polymerization
of Alkyl Halides Active Methylene Groups Initiator

Product: PMMA
Polydispersity: Narrow

Product: Benzofuran
Conditions: Mild, Metal-free

Product: Alkene
Yield: High (e.g., 96%)

Product: Alkylated Ester/Nitrile
Selectivity: High Monoalkylation

Click to download full resolution via product page
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Summary of Key Applications

The table below summarizes the versatile applications of P4-t-Bu in organic synthesis, demonstrating its

utility and efficiency.

Table 2: Key Synthetic Applications of P4-t-Bu

Application

Substrate Class

Product Class

Key Conditions /
Notes

Performance /
Yield

Dehydrohalogenation

Selective Alkylation

Polyalkylation

Cyclization

Trifluoromethylation

Polymerization

Conclusion

Primary alkyl
bromides

Esters (e.g.,
Phenylacetates)

Succinonitrile

ortho-
Alkynylphenyl
ethers

Ketones (e.g.,
Benzophenone)

Methyl
Methacrylate
(MMA)

Terminal
Alkenes

a-
Monoalkylated
Esters

Tetraalkylated
Nitrile

Benzofurans

Trifluoromethyl
Alcohol

Poly(MMA)

Mild conditions,
hexane solvent

Low temperature,
high
stereoselectivity

Avoids Thorpe-
Ziegler cyclization

Metal-free
catalysis, mild
conditions

With HCF-23 and
(TMS)3N, room
temperature

Used as an
initiator

96% (1-Octene
from 1-
Bromooctane)

[1]
95% yield, high

Z-selectivity [1]

98% yield [1]

Efficient [1]

Up to 84% yield
[1]

Narrow
polydispersity,
M~n~ up to
40,000 [1]
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P4-t-Bu is a powerful tool for the research chemist, offering unparalleled basicity with minimal
nucleophilicity. Its ability to facilitate challenging transformations under mild conditions, suppress unwanted
side reactions, and function in non-polar solvents makes it invaluable, particularly in complex synthetic
sequences and sensitive substrate manipulation. Adherence to the strict handling and storage protocols
outlined in this document is paramount to harnessing its full potential safely and effectively. Its diverse
applications, from dehydrohalogenations and alkylations to polymerizations, underscore its significance in

modern organic and polymer chemistry research.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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